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CAS No.: 1300068-28-3
Cat. No.: B1519334
Get Quote
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Executive Summary

8-(4-lodophenoxymethyl)quinoline (CAS: 1300068-28-3) is a functionalized quinoline
derivative characterized by an ether linkage connecting an 8-methylquinoline scaffold to a 4-
iodophenyl moiety.[1][2] In drug discovery and proteomic profiling, this compound often serves
as a heavy-atom derivative of the privileged 8-hydroxyquinoline scaffold, offering unique
isotopic signatures and hydrophobic interactions.

This guide provides a structural comparison and fragmentation analysis, distinguishing this
compound from its non-iodinated analog (8-(Phenoxymethyl)quinoline) and its precursor (8-
Hydroxyquinoline).[1] The focus is on Electrospray lonization (ESI) in positive mode, the
standard for analyzing such nitrogen-containing heterocycles.

Structural & Physicochemical Profile
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8-(4- 8-
( _ 8-Hydroxyquinoline
Feature lodophenoxymethyl)  (Phenoxymethyl)qui
- . (Precursor)
quinoline noline (Analog)
Formula C16H12INO Ci16H13NO CoH7NO
Exact Mass 361.00 235.10 145.05
[M+H]* (m/z) 362.00 236.11 146.06
~4.8 (High
LogP (Est.) o ~3.5 ~1.8
Hydrophobicity)
] Aryl lodide + Ether ) Free Hydroxyl /
Key Moiety ) Aryl Ether Linkage
Linkage Chelator

Analytical Insight: The presence of the lodine atom introduces a significant mass defect (lodine
exact mass = 126.9045) and increases retention time in Reverse Phase LC (RPLC) compared
to the non-iodinated analog.

Fragmentation Analysis (ESI-MS/MS)

The fragmentation of 8-(4-lodophenoxymethyl)quinoline in ESI+ mode is driven by the
protonation of the quinoline nitrogen, followed by charge-remote or charge-proximal cleavages.

Primary Pathway: Ether Linkage Cleavage (Diagnostic)

The most dominant fragmentation channel is the cleavage of the C-O ether bond.[1] The
positive charge is strongly retained on the basic quinoline moiety due to resonance stabilization
of the resulting benzyl-like carbocation.

e Precursor:m/z 362.00 ([M+H]*)
e Product lon:m/z 142.06 (Quinoline-8-methyl cation)[1]
e Neutral Loss: 220.0 Da (4-lodophenol)[1]

Mechanistic Note: This pathway is shared with the non-iodinated analog. Both compounds yield
the m/z 142 fragment, making the Neutral Loss the critical differentiator.
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o Target (lodinated): Neutral loss of 220 Da (CeHslO).

e Analog (Non-lodinated): Neutral loss of 94 Da (CeHeO, Phenol).

Secondary Pathway: Quinoline Scaffold Breakdown

At higher collision energies (CE > 35 eV), the m/z 142 ion undergoes further fragmentation
characteristic of the quinoline ring.[1]

e Precursor:m/z 142.06
e Product lon:m/z 115.05 ([CoH7]*)

e Mechanism: Loss of HCN (27 Da), a signature of pyridine/quinoline ring opening.

Minor Pathway: lodine Loss

While less common in ESI than El, the weak C-1 bond can cleave, particularly if the molecule
forms a radical cation or under high in-source energy.[1]

e Product lon:m/z 236 ([M+H - | + H]* approx) — Rare in soft ionization.[1]

Visualization of Fragmentation Pathways

The following diagram illustrates the collision-induced dissociation (CID) pathways.
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Caption: CID fragmentation pathway of 8-(4-lodophenoxymethyl)quinoline in ESI+ mode.
The primary transition is the loss of the iodophenol moiety to form the stable quinolinyl cation.
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Comparative Performance Guide

This section compares the target molecule against standard alternatives to assist in
experimental design.

8-(4- 8-
( ) Performance
Parameter lodophenoxymethyl)  (Phenoxymethyl)qui L
o ) Implication
quinoline noline
The iodine atom
increases surface
activity in ESI
) o High (Hydrophobic droplets, often
Detection Sensitivity ) Moderate o
boosting) enhancing ionization

efficiency over the

non-iodinated analog.

[1]

The target requires
higher % organic
solvent for elution
Chromatography Late Eluter Mid Eluter (C18 column).[1]
Useful for separating
from polar matrix

interferences.

The mass of lodine
(126.904) creates a
_ o High (Unique Mass distinct mass defect,
Diagnostic Utility Moderate ) o
Defect) allowing easy filtering
from biological

background noise.[1]

Both share the same

quantifier ion (m/z
m/z 142 (High m/z 142 (High 142), but the target
Stability) Stability) has a unique qualifier

transition (362->142).

[1]

Fragment Stability
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Experimental Protocol: Optimized Detection

To validate the presence of 8-(4-lodophenoxymethyl)quinoline in a sample, follow this self-
validating protocol.

Step 1. Sample Preparation

» Solvent: Dissolve standard in Methanol/Water (50:50) with 0.1% Formic Acid.
o Concentration: 1 uM (High sensitivity allows low concentration).

e Avoid: High concentrations of buffer salts (suppresses ionization).

Step 2: MS Source Parameters (ESI+)[1]
e Capillary Voltage: 3.0 - 3.5 kV.

o Cone Voltage: 30 V (Optimized to prevent in-source fragmentation of the labile ether bond).
e Source Temp: 120°C.

e Desolvation Temp: 350°C.

Step 3: MRM / PRM Transitions

For quantitative analysis (Triple Quadrupole or Q-TOF), monitor these transitions:
o Quantifier (Primary):m/z 362.0 — 142.1 (Collision Energy: 20-25 eV).[1]

o Logic: This is the cleavage of the ether bond, yielding the most abundant fragment.
e Qualifier (Secondary):m/z 142.1 - 115.1 (Collision Energy: 40-50 eV).[1]

o Logic: Confirms the presence of the quinoline ring structure.[1]

Step 4. Data Validation

e Check Isotope Pattern: The precursor (m/z 362) should not show the M+2 peak
characteristic of Chlorine or Bromine.[1] lodine is monoisotopic (100% *271).
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o Check Mass Defect: Ensure the accurate mass is close to 362.003 (lodine pulls the mass
defect lower than typical organic molecules).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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